N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H23NO3S/c1-14-7-8-18(15(2)11-14)24(22,23)20-13-19(21)10-9-16-5-3-4-6-17(16)12-19/h3-8,11,20-21H,9-10,12-13H2,1-2H3
• InChI Key: WSLSYILDEDQNPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC2(CCC3=CC=CC=C3C2)O)C
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C20H21NO2. It has a molecular weight of 307.393. The molecule contains a total of 41 atoms; 19 Hydrogen atoms, 17 Carbon atoms, 1 Nitrogen atom, 3 Oxygen atoms, and 1 Sulfur atom.

Scientific Research Applications

Sigma Receptor Affinity and Selectivity

Research indicates that derivatives of N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-2,4-dimethylbenzenesulfonamide exhibit significant affinity and selectivity for sigma receptors. These compounds, including variations with methyl substitution on the piperidine ring, have been studied for their binding affinities to sigma(1) and sigma(2) receptors. The findings suggest potential applications in tumor research and therapy, highlighting the compounds' antiproliferative activity in rat C6 glioma cells. This suggests a promising avenue for developing novel anticancer agents or tools for PET experiments (Berardi et al., 2005).

Anticancer Activity

A series of ureas and sulfamides derived from 1-aminotetralins, closely related to the target compound, have shown variable degrees of cytotoxic activity against human glioblastoma and prostate cancer cell lines. This indicates the potential of these compounds in anticancer drug development, providing a foundation for further research into their mechanism of action and efficacy in cancer treatment (Özgeriş et al., 2017).

Herbicidal Activity

Research into optically active derivatives of benzenesulfonamide, including those structurally related to N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-2,4-dimethylbenzenesulfonamide, has identified compounds with significant herbicidal activity. The stereospecificity and regioselectivity of these compounds provide valuable insights into the design of more effective and environmentally benign herbicides (Hosokawa et al., 2001).

Cyclooxygenase-2 Inhibitor

A study focused on the synthesis and bioassay of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide derivative, exploring its potential as a cyclooxygenase-2 (COX-2) inhibitor. Although this specific compound showed no inhibition potency for COX-1 and COX-2 enzymes, the research methodology and structural insights provide a basis for the development of more effective COX-2 inhibitors, potentially leading to new anti-inflammatory drugs (Al-Hourani et al., 2016).